Cas no 2803856-47-3 (1-bromo-7-fluoro-2,3-dihydro-1H-indene)

• Product Name: 1-bromo-7-fluoro-2,3-dihydro-1H-indene
• CAS No: 2803856-47-3
• MF: C₉H₈BrF
• MW: 215.062225341797
• CID: 5628410
• PubChem ID: 165737457
• Update Time: 2025-06-13

1-bromo-7-fluoro-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-7-fluoro-2,3-dihydro-1H-indene
• 2803856-47-3
• EN300-28330136

• Inchi： 1S/C9H8BrF/c10-7-5-4-6-2-1-3-8(11)9(6)7/h1-3,7H,4-5H2
• InChI Key： ITBJOTISDNHEDQ-UHFFFAOYSA-N
• SMILES： BrC1C2C(=CC=CC=2CC1)F

Computed Properties

• Exact Mass: 213.97934g/mol
• Monoisotopic Mass: 213.97934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Additional information on 1-bromo-7-fluoro-2,3-dihydro-1H-indene

Introduction to 1-bromo-7-fluoro-2,3-dihydro-1H-indene (CAS No. 2803856-47-3)

1-bromo-7-fluoro-2,3-dihydro-1H-indene, identified by the Chemical Abstracts Service Number (CAS No.) 2803856-47-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the indene family, characterized by a benzene ring fused with a cyclopentene ring. The presence of both bromine and fluorine substituents introduces unique electronic and steric properties, making it a valuable intermediate in the development of various bioactive molecules.

The structural features of 1-bromo-7-fluoro-2,3-dihydro-1H-indene contribute to its versatility in synthetic chemistry. The bromine atom serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, particularly in the synthesis of pharmaceuticals and agrochemicals. On the other hand, the fluorine substituent at the 7-position enhances metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been a surge in research focused on indene derivatives due to their potential applications in medicinal chemistry. Specifically, 1-bromo-7-fluoro-2,3-dihydro-1H-indene has been explored as a precursor in the synthesis of kinase inhibitors and other small-molecule drugs. For instance, studies have demonstrated its utility in generating indole-based scaffolds that exhibit inhibitory activity against target enzymes implicated in cancer and inflammatory diseases. The fluorine atom's ability to modulate pharmacokinetic properties has made this compound particularly attractive for drug discovery efforts.

The brominated indene derivative also finds relevance in materials science, where its aromatic system can be tailored for applications in organic electronics. Researchers have investigated its incorporation into π-conjugated systems to enhance charge transport properties in optoelectronic devices. The interplay between electronic and steric effects arising from the bromo and fluoro groups allows for fine-tuning of material characteristics, making 1-bromo-7-fluoro-2,3-dihydro-1H-indene a promising candidate for advanced functional materials.

From a synthetic perspective, the preparation of 1-bromo-7-fluoro-2,3-dihydro-1H-indene involves multi-step organic transformations that highlight its synthetic utility. One common approach involves the bromination of a fluoro-substituted indene precursor using brominating agents such as N-bromosuccinimide (NBS). This method leverages the reactivity of the aromatic ring to introduce the bromine atom at the desired position. Subsequent functional group manipulations can then be performed to achieve more complex derivatives.

The role of computational chemistry in optimizing synthetic routes for 1-bromo-7-fluoro-2,3-dihydro-1H-indene cannot be overstated. Molecular modeling techniques have enabled researchers to predict reaction outcomes and identify optimal conditions for high-yield transformations. These insights are particularly valuable when dealing with sensitive substrates like fluorinated compounds, where subtle changes in reaction parameters can significantly impact product formation.

Current research trends indicate that 1-bromo-7-fluoro-2,3-dihydro-1H-indene will continue to be a subject of interest due to its broad applicability. For example, recent studies have explored its use in generating libraries of diversified compounds for high-throughput screening (HTS) campaigns. This approach has been successful in identifying novel lead structures with therapeutic potential. Additionally, green chemistry principles are being integrated into synthetic methodologies to minimize environmental impact while maintaining efficiency.

The integration of 1-bromo-7-fluoro-2,3-dihydro-1H-indene into drug discovery pipelines underscores its importance as a building block. Its structural motifs are frequently employed in designing molecules that interact with biological targets through specific binding interactions. The combination of bromine and fluorine substituents provides a balance between reactivity and stability, enabling diverse chemical modifications while preserving key pharmacophoric elements.

In conclusion, 1-bromo-7-fluoro-2,3-dihydro-1H-indene (CAS No. 2803856-47-3) represents a fascinating compound with multifaceted applications across pharmaceuticals and materials science. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop innovative molecular architectures. As research progresses，this compound is expected to remain at the forefront of scientific exploration，driving advancements in drug development and functional materials.